Cas no 1879071-16-5 (1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol)

• Product Name: 1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol
• CAS No: 1879071-16-5
• MF: C₁₉H₂₅ClO₂Si
• MW: 348.93910574913
• CID: 4937219
• Update Time: 2025-06-12

1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-((tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol
• 1-[tert-butyl(diphenyl)silyl]oxy-3-chloropropan-2-ol
• 1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol

• Inchi： 1S/C19H25ClO2Si/c1-19(2,3)23(22-15-16(21)14-20,17-10-6-4-7-11-17)18-12-8-5-9-13-18/h4-13,16,21H,14-15H2,1-3H3
• InChI Key： YXGKDONGRNVUPO-UHFFFAOYSA-N
• SMILES： ClCC(CO[Si](C1C=CC=CC=1)(C1C=CC=CC=1)C(C)(C)C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 326
• Topological Polar Surface Area: 29.5

Additional information on 1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol

Comprehensive Overview of 1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol (CAS No. 1879071-16-5)

1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol (CAS No. 1879071-16-5) is a specialized organosilicon compound widely utilized in organic synthesis and pharmaceutical intermediates. This compound features a unique tert-butyldiphenylsilyl (TBDPS) protecting group, which is highly valued for its stability under various reaction conditions. The presence of both chloro and hydroxy functional groups makes it a versatile building block for constructing complex molecular architectures.

In recent years, the demand for TBDPS-protected compounds like 1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol has surged due to their applications in drug discovery and peptide synthesis. Researchers frequently search for "best TBDPS protecting group alternatives" or "how to remove TBDPS group selectively," highlighting its relevance in modern chemistry. This compound’s selective reactivity and compatibility with Grignard reagents and lithium-based reactions further enhance its utility.

The synthesis of 1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol typically involves the silylation of 3-chloro-1,2-propanediol under controlled conditions. Its CAS No. 1879071-16-5 serves as a critical identifier for regulatory and procurement purposes. Laboratories often prioritize "high-purity silylating agents" or "scalable TBDPS protection methods" to optimize workflows, aligning with this compound’s role in high-throughput screening.

From an SEO perspective, trending queries such as "TBDPS ether stability in acidic conditions" or "applications of chlorohydrin derivatives" reflect user interest in this compound’s properties. Its thermal stability and solubility in non-polar solvents make it suitable for multistep synthetic routes, particularly in asymmetric catalysis and chiral auxiliary strategies. The tert-butyldiphenylsilyl moiety also contributes to improved yield optimization in nucleophilic substitutions.

Beyond academia, industries focus on "cost-effective silyl protection" and "green chemistry approaches for TBDPS derivatives," underscoring the need for sustainable practices. 1-((Tert-Butyldiphenylsilyl)oxy)-3-chloropropan-2-ol exemplifies this balance, as its recyclable byproducts and low toxicity profile align with EPA guidelines. Its role in bioconjugation and prodrug design further expands its commercial appeal.

In summary, CAS No. 1879071-16-5 represents a critical tool for chemists exploring sterically hindered substrates or targeted functionalization. As innovations in silicon-mediated reactions evolve, this compound’s adaptability ensures its prominence in both research publications and industrial applications. Future studies may explore its potential in nanomaterial functionalization or bioorthogonal chemistry, addressing emerging scientific challenges.